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molecular formula C8H6ClN5O B8793418 5-Chloro-2-(1H-tetrazol-1-YL)benzamide CAS No. 449758-27-4

5-Chloro-2-(1H-tetrazol-1-YL)benzamide

Cat. No. B8793418
CAS RN: 449758-27-4
M. Wt: 223.62 g/mol
InChI Key: WJUPNUGNUUOSQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07144899B2

Procedure details

A solution of 5-chloro-2-(1H-tetraazol-1-yl)benzoic acid (2.0 g, 8.9 mmol), ammonium chloride (0.95 g, 17.8 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (3.4 g, 17.8 mmol), HOAt (2.4 g, 17.8 mmol) and DIEA (6.2 mL, 35.6 mmol) in DMF (26 mL) was stirred at room temperature overnight. Water was added and the reaction mixture was extracted with ethyl acetate. The combined organic layers were washed with brine. Drying and solvent evaporation gave 5-chloro-2-(1H-tetrazol-1-yl)benzamide (2.3 g); 1H NMR (400 MHz, CD3OD): δ 9.44 (s, 1H), 7.82 (d, J=2.3 Hz, 1H), 7.75 (dd, J=2.3, 8.5 Hz, 1H), 7.66 (d, J=8.5 Hz, 1H).
Name
5-chloro-2-(1H-tetraazol-1-yl)benzoic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
0.95 g
Type
reactant
Reaction Step One
Name
1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
HOAt
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
DIEA
Quantity
6.2 mL
Type
reactant
Reaction Step One
Name
DMF
Quantity
26 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
5-chloro-2-(1H-tetrazol-1-yl)benzamide

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([N:11]2[CH:15]=[N:14][N:13]=[N:12]2)=[C:6]([CH:10]=1)[C:7](O)=[O:8].[Cl-].[NH4+].Cl.C[N:20](C)CCCN=C=NCC.C1C=NC2N(O)N=NC=2C=1.CCN(C(C)C)C(C)C>CN(C=O)C.O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([N:11]2[CH:15]=[N:14][N:13]=[N:12]2)=[C:6]([CH:10]=1)[C:7]([NH2:20])=[O:8] |f:1.2,3.4|

Inputs

Step One
Name
5-chloro-2-(1H-tetraazol-1-yl)benzoic acid
Quantity
2 g
Type
reactant
Smiles
ClC=1C=CC(=C(C(=O)O)C1)N1N=NN=C1
Name
ammonium chloride
Quantity
0.95 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
3.4 g
Type
reactant
Smiles
Cl.CN(CCCN=C=NCC)C
Name
HOAt
Quantity
2.4 g
Type
reactant
Smiles
C1=CC2=C(N=C1)N(N=N2)O
Name
DIEA
Quantity
6.2 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
DMF
Quantity
26 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The combined organic layers were washed with brine
CUSTOM
Type
CUSTOM
Details
Drying
CUSTOM
Type
CUSTOM
Details
solvent evaporation

Outcomes

Product
Name
5-chloro-2-(1H-tetrazol-1-yl)benzamide
Type
product
Smiles
ClC=1C=CC(=C(C(=O)N)C1)N1N=NN=C1
Measurements
Type Value Analysis
AMOUNT: MASS 2.3 g
YIELD: CALCULATEDPERCENTYIELD 115.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.